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Compound of Interest

Compound Name: 2-Ethylhexanal

Cat. No.: B089479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 2-
Ethylhexanal (CAS No: 123-05-7). The information is compiled from critically evaluated

sources and presented in a structured format to facilitate its use in research, development, and

modeling applications. This document includes key thermochemical properties, detailed

experimental protocols for their determination, and a visualization of the industrial synthesis

pathway.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of 2-Ethylhexanal in its

liquid and ideal gas states.

Table 1: Standard Molar Thermochemical Properties of 2-Ethylhexanal (at 298.15 K and 1

atm)
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Property Symbol State Value Units Source(s)

Standard

Molar

Enthalpy of

Formation

ΔfH° Liquid -348.6 ± 0.75 kJ/mol [1]

Standard

Molar

Enthalpy of

Combustion

ΔcH° Liquid
-5086.20 ±

0.75
kJ/mol [1]

Standard

Molar Heat of

Formation

- Ideal Gas -2.996 x 10⁸ J/kmol [2]

Standard

Molar Heat

Capacity

Cp
Liquid (at 25

°C)
1.9391 J/g-K [2]

Table 2: Temperature-Dependent Thermochemical Properties of 2-Ethylhexanal (Ideal Gas)

The following properties for 2-Ethylhexanal in the ideal gas state have been critically

evaluated and are available as temperature-dependent functions from the NIST/TRC Web

Thermo Tables.[3]

Property Symbol Temperature Range

Heat Capacity at Constant

Pressure
Cp 200 K to 1000 K

Enthalpy H 200 K to 1000 K

Entropy S 200 K to 1000 K

Table 3: Temperature-Dependent Thermochemical Properties of 2-Ethylhexanal (Liquid in

Equilibrium with Gas)
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The following properties for liquid 2-Ethylhexanal in equilibrium with its vapor have been

critically evaluated and are available as temperature-dependent functions from the NIST/TRC

Web Thermo Tables.[3]

Property Symbol Temperature Range

Heat Capacity at Saturation

Pressure
Csat 250 K to 610 K

Enthalpy H 250 K to 610 K

Entropy S 250 K to 610 K

Experimental Protocols
This section details the methodologies for the experimental determination of key

thermochemical properties of liquid organic compounds like 2-Ethylhexanal.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion of liquid 2-Ethylhexanal can be determined using a

bomb calorimeter, following a procedure adapted from ASTM D240 and D4809 standards for

liquid hydrocarbon fuels.[4][5][6][7][8]

Objective: To measure the heat released during the complete combustion of a known mass of

2-Ethylhexanal at constant volume.

Apparatus:

Bomb calorimeter (adiabatic or isoperibol)

Oxygen bomb

Crucible (platinum or fused silica)

Ignition wire (platinum or nichrome)
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Oxygen cylinder with pressure regulator

Calorimeter bucket

Stirrer

High-precision thermometer (e.g., platinum resistance thermometer)

Balance (accurate to 0.1 mg)

Pellet press (for calibration with benzoic acid)

Procedure:

Calibration:

The heat capacity of the calorimeter is determined by combusting a certified standard,

typically benzoic acid.

A pellet of benzoic acid (approximately 1 g, weighed to 0.1 mg) is placed in the crucible.

A 10 cm piece of ignition wire is attached to the bomb electrodes, with the wire in contact

with the pellet.

The bomb is assembled, purged of air, and filled with high-purity oxygen to a pressure of

25-30 atm.

The bomb is placed in the calorimeter bucket containing a known mass of water.

The initial temperature is recorded after thermal equilibrium is reached.

The sample is ignited, and the temperature is recorded at regular intervals until a

maximum temperature is reached and the subsequent cooling rate is established.

The heat capacity of the calorimeter is calculated from the known enthalpy of combustion

of benzoic acid and the corrected temperature rise.

Sample Measurement (2-Ethylhexanal):
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A sample of 2-Ethylhexanal (approximately 0.7-0.8 g, weighed to 0.1 mg) is placed in the

crucible. Due to its volatility, it is recommended to use a gelatin capsule or a sealed glass

ampule to contain the sample.

The ignition wire is positioned to be in contact with the capsule or ampule.

The bomb is assembled, purged, and charged with oxygen as in the calibration step.

The combustion experiment is carried out following the same procedure as for the

calibration.

The total heat released is calculated from the heat capacity of the calorimeter and the

corrected temperature rise.

Corrections and Calculations:

Corrections are applied for the heat of formation of nitric acid (from residual nitrogen in the

bomb) and sulfuric acid (if sulfur is present in the sample), and for the heat of combustion

of the ignition wire and any sample containment materials.

The constant volume heat of combustion (ΔcU) is calculated.

The standard enthalpy of combustion (ΔcH°) at constant pressure is then calculated from

ΔcU using the following equation: ΔcH° = ΔcU + Δn_gas * RT where Δn_gas is the change

in the number of moles of gas in the combustion reaction, R is the ideal gas constant, and

T is the standard temperature (298.15 K).

Determination of Heat Capacity of Liquid 2-Ethylhexanal
The heat capacity of liquid 2-Ethylhexanal can be determined using adiabatic calorimetry.

Objective: To measure the amount of heat required to raise the temperature of a known mass

of liquid 2-Ethylhexanal by a specific amount, under conditions where no heat is exchanged

with the surroundings.

Apparatus:

Adiabatic calorimeter
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Calorimetric vessel with a heater and a temperature sensor (e.g., platinum resistance

thermometer)

Adiabatic shield or jacket with temperature control

Power supply for the heater

Timer

Data acquisition system

Procedure:

Sample Preparation:

The calorimetric vessel is filled with a known mass of 2-Ethylhexanal.

The vessel is sealed and placed inside the adiabatic calorimeter.

Measurement:

The system is brought to the desired starting temperature, and the temperature of the

adiabatic shield is controlled to match the temperature of the calorimetric vessel.

A known amount of electrical energy (Q) is supplied to the heater over a specific time

interval (Δt), causing the temperature of the sample and the vessel to increase.

The temperature of the sample is monitored throughout the heating period and until

thermal equilibrium is re-established. The temperature change (ΔT) is recorded.

The temperature of the adiabatic shield is continuously adjusted to match the temperature

of the vessel, minimizing heat loss.

Calculation:

The total heat capacity of the vessel and the sample (C_total) is calculated using the

equation: C_total = Q / ΔT
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The heat capacity of the empty calorimetric vessel (C_vessel) is determined in a separate

experiment.

The heat capacity of the 2-Ethylhexanal sample (C_sample) is then calculated by:

C_sample = C_total - C_vessel

The specific heat capacity (c_p) is obtained by dividing C_sample by the mass of the 2-
Ethylhexanal.

Determination of Entropy from Spectroscopic Data
The standard entropy of 2-Ethylhexanal in the ideal gas state can be calculated using

statistical mechanics from molecular parameters obtained from spectroscopic measurements

(e.g., infrared and Raman spectroscopy) and theoretical calculations.

Objective: To calculate the translational, rotational, vibrational, and electronic contributions to

the total entropy of the molecule.

Methodology:

Determination of Molecular Properties:

Vibrational Frequencies: The fundamental vibrational frequencies of the 2-Ethylhexanal
molecule are determined from its infrared and Raman spectra.

Moments of Inertia: The moments of inertia are calculated from the molecular geometry,

which can be determined from microwave spectroscopy or computational chemistry

methods.

Molecular Weight: The molecular weight is calculated from the atomic weights of the

constituent atoms.

Calculation of Partition Functions:

The translational, rotational, and vibrational partition functions (q_trans, q_rot, q_vib) are

calculated using the determined molecular properties.

Calculation of Entropy Contributions:
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The translational, rotational, and vibrational contributions to the molar entropy are

calculated using the following statistical mechanics formulas:

Translational Entropy (S_trans): Calculated using the Sackur-Tetrode equation.

Rotational Entropy (S_rot): Calculated from the moments of inertia and the symmetry

number of the molecule.

Vibrational Entropy (S_vib): Calculated from the vibrational frequencies.

Total Entropy:

The total standard molar entropy (S°) is the sum of the translational, rotational, and

vibrational contributions (the electronic contribution is typically negligible for closed-shell

molecules at standard temperature).

Industrial Synthesis and Experimental Workflow
2-Ethylhexanal is primarily synthesized industrially through the aldol condensation of n-

butyraldehyde, followed by dehydration and selective hydrogenation.
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Industrial Synthesis of 2-Ethylhexanal

Aldol Condensation & Dehydration

Hydrogenation

n-Butyraldehyde

Aldol Condensation

Dehydration

2-Ethyl-2-hexenal

Selective Hydrogenation

2-Ethylhexanal

Click to download full resolution via product page

Caption: Industrial synthesis pathway of 2-Ethylhexanal.

The following diagram illustrates a general experimental workflow for the determination of the

enthalpy of combustion of a liquid organic compound using bomb calorimetry.
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Experimental Workflow for Bomb Calorimetry

Start

Prepare and weigh
2-Ethylhexanal sample

Assemble and seal
the oxygen bomb

Charge bomb with
high-pressure oxygen

Place bomb in calorimeter
with known mass of water

Allow system to
reach thermal equilibrium

Ignite sample

Record temperature change

Calculate heat of combustion
with corrections

End

Click to download full resolution via product page

Caption: Workflow for determining enthalpy of combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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